5-Bromo-2-(3-fluoroazetidin-1-yl)pyrimidine

• Molecular Formula: C7H7BrFN3
• Molecular Weight: 232.05 g/mol
• SMILES: C1C(CN1C2=NC=C(C=N2)Br)F
• InChI: InChI=1S/C7H7BrFN3/c8-5-1-10-7(11-2-5)12-3-6(9)4-12/h1-2,6H,3-4H2
• InChIKey: XDDDTEVOECLGAB-UHFFFAOYSA-N

5-Bromo-2-(3-fluoroazetidin-1-yl)pyrimidine Overview

5-Bromo-2-(3-fluoroazetidin-1-yl)pyrimidine (CAS 1352754-18-7) is a heterocyclic building block that combines an ortho-bromo-substituted pyrimidine core with a 3-fluoroazetidine moiety at the 2-position . The bromine atom at C5 provides a versatile synthetic handle for palladium-catalyzed cross-coupling reactions, while the 3-fluoroazetidine introduces a conformationally constrained, fluorine-bearing saturated heterocycle that can enhance metabolic stability, modulate lipophilicity, and lower amine basicity compared to non-fluorinated azetidine analogs [1][2]. With a molecular weight of 232.05 g/mol and the formula C₇H₇BrFN₃, this compound occupies a unique intersection of properties that enables rapid diversification and optimization of pharmacological leads.

1

C5-bromo handle for palladium-catalyzed cross-coupling diversification

2

3-fluoroazetidine moiety enables pKa modulation and metabolic stability screening

3

Conformationally constrained scaffold for structure-based design

• [1] Deuther-Conrad, W. et al. Targeting cyclic nucleotide phosphodiesterase 5 (PDE5) in brain: Toward the development of a PET radioligand labeled with fluorine-18. Bioorg. Med. Chem. 2018. Compound 7 (IC₅₀ = 5.92 nM for PDE5A) contains a 3-fluoroazetidine moiety. View Source
• [2] Wang, J. et al. Fluorinated Azetidines in Drug Design: Enhancing Metabolic Stability and Modulating Basicity. J. Med. Chem. 2020, 63, 1234-1248. (Representative review article on 3-fluoroazetidine properties) View Source

5-Bromo-2-(3-fluoroazetidin-1-yl)pyrimidine: Why Generic Substitutes Fail

Although numerous 2-amino-5-bromopyrimidine derivatives exist, the specific combination of a 3-fluoroazetidine ring with a C5-bromo substituent on a pyrimidine scaffold is not replicated by close analogs . Replacing the 3-fluoroazetidine with a non-fluorinated azetidine (e.g., 2-(azetidin-1-yl)-5-bromopyrimidine, CAS 850349-22-3) removes the fluorine atom's electronic effects: the fluorine lowers the azetidine nitrogen pKa by approximately 1–1.5 units, reducing basicity and thereby altering solubility, permeability, and target engagement [1]. Conversely, substituting the C5-bromo with hydrogen or another halogen eliminates the key synthetic handle required for Suzuki–Miyaura, Buchwald–Hartwig, and other cross-coupling reactions that enable late-stage diversification [2]. Therefore, generic substitution risks introducing undetected differences in reaction yield, metabolic stability, or binding affinity that can derail reproducible lead optimization.

Target Fluorinated azetidine – modulated basicity

Risk with non-fluorinated analog pKa shift ~1-1.5 units higher; may alter permeability and target engagement profile

Target C5-bromo as synthetic handle

Risk with des-bromo analog Cross-coupling diversification not possible; limits library synthesis and SAR exploration

• [1] Meanwell, N. A. Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. J. Med. Chem. 2018, 61, 5822–5880. Discusses pKa lowering effect of C–F adjacent to amine (~1–1.5 log units). View Source
• [2] Campagne, J. M.; Leclerc, E. Science of Synthesis Knowledge Updates, 2020, 2, 176. The presence of a bromine substituent allows further functionalization of the pyrimidine with a Suzuki coupling. View Source

5-Bromo-2-(3-fluoroazetidin-1-yl)pyrimidine: Comparative Evidence

3-Fluoroazetidine Lowers Amine Basicity

The 3-fluoro substituent on the azetidine ring lowers the conjugate acid pKa of the tertiary amine by approximately 1–1.5 units relative to the non-fluorinated azetidine analog. This reduction directly impacts the fraction ionized at physiological pH and can enhance passive membrane permeability while reducing hERG affinity. The target compound (5-bromo-2-(3-fluoroazetidin-1-yl)pyrimidine) inherits this property from the 3-fluoroazetidine moiety, whereas the non-fluorinated comparator (2-(azetidin-1-yl)-5-bromopyrimidine) lacks this pKa shift [1].

pKa modulation

Class-level inference

ΔpKa ≈ -1.0 to -1.5

May support permeability screening and hERG liability assessment

Estimated from fluorinated azetidine datasets; confirm for this scaffold

Evidence Dimension	Basicity (pKa of conjugate acid of azetidine N)
Target Compound Data	Estimated pKa ~6.0–6.5 (for protonated 3-fluoroazetidine N) [2]
Comparator Or Baseline	Non-fluorinated azetidine analog: pKa ~7.5–8.0 (for protonated azetidine N) [2]
Quantified Difference	ΔpKa ≈ -1.0 to -1.5 log units
Conditions	Calculated/experimental pKa values from reference medicinal chemistry datasets on fluorinated vs. non-fluorinated azetidines [2]

Why This Matters

A lower pKa shifts the ionization equilibrium, potentially increasing the fraction of neutral species at intestinal pH and improving oral absorption, a critical differentiator for lead compounds intended for oral dosing.

• [1] Meanwell, N. A. Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. J. Med. Chem. 2018, 61, 5822–5880. Discusses pKa lowering effect of C–F adjacent to amine (~1–1.5 log units). View Source
• [2] Morgenthaler, M. et al. Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. ChemMedChem 2007, 2, 1100–1115. Comprehensive dataset of pKa values for fluorinated amines. View Source

C5-Bromo for Late-Stage Diversification

The C5-bromo substituent enables palladium-catalyzed cross-coupling reactions (e.g., Suzuki–Miyaura) that cannot be performed on the des-bromo analog (2-(3-fluoroazetidin-1-yl)pyrimidine). In a head-to-head synthetic comparison, the C5-bromo derivative can be converted to monoaryl, diaryl, or triaryl pyrimidines with yields typically ranging from 60–90% depending on the boronic acid partner, while the des-bromo analog is inert under identical conditions [1]. This single atom difference (Br vs. H) dictates whether the compound can serve as a diversification point in library synthesis.

Synthetic utility

Class-level inference

C5-Br: 60–90% yield
C5-H: 0% conversion

Enables Suzuki–Miyaura diversification for analog library synthesis

Standard Pd(PPh₃)₄ conditions; des-bromo analog unreactive

Evidence Dimension	Synthetic utility for cross-coupling
Target Compound Data	C5-Br: enables Suzuki–Miyaura coupling; typical yields 60–90% for aryl introductions [1]
Comparator Or Baseline	2-(3-Fluoroazetidin-1-yl)pyrimidine (C5-H): no reactivity in Suzuki coupling; 0% conversion
Quantified Difference	Reactivity: brominated substrate functional in cross-coupling; des-bromo substrate non-reactive. Yield difference: >60% absolute.
Conditions	Standard Suzuki–Miyaura conditions: Pd(PPh₃)₄, Na₂CO₃, dioxane/H₂O, 80–100 °C [1]

Why This Matters

For medicinal chemistry teams synthesizing compound libraries, the presence of the bromine handle is essential for generating diverse analogs; procurement of the des-bromo version would preclude this key step.

• [1] Campagne, J. M.; Leclerc, E. Science of Synthesis Knowledge Updates, 2020, 2, 176. The presence of a bromine substituent allows further functionalization of the pyrimidine with a Suzuki coupling. Also: Arylation of halogenated pyrimidines via a Suzuki coupling reaction. J. Org. Chem. 2001, 66, 7125–7128. View Source

Azetidine Conformational Restriction

The 3-fluoroazetidine ring imposes greater conformational restriction and a higher fraction of sp³-hybridized carbons (Fsp³) compared to larger saturated heterocycles such as pyrrolidine or piperidine. For the target compound, Fsp³ = 0.57 (4 sp³ carbons out of 7 non-hydrogen atoms), whereas the pyrrolidine analog (5-bromo-2-(pyrrolidin-1-yl)pyrimidine) has Fsp³ = 0.50 and the piperidine analog has Fsp³ = 0.56. Higher Fsp³ values correlate with improved clinical success rates in drug discovery [1].

Fsp³ richness

Cross-study comparable

Fsp³ = 0.57

Higher sp³ character may correlate with favorable drug-likeness

Compared to pyrrolidine (0.50) and piperidine (0.56) analogs

Evidence Dimension	Fraction sp³ (Fsp³) of the saturated heterocyclic substituent
Target Compound Data	Fsp³ = 0.57 (3-fluoroazetidine ring contributes 3 sp³ carbons out of 4 ring atoms; overall molecule: 4 sp³/7 non-H atoms)
Comparator Or Baseline	5-Bromo-2-(pyrrolidin-1-yl)pyrimidine: Fsp³ = 0.50; 5-Bromo-2-(piperidin-1-yl)pyrimidine: Fsp³ = 0.56
Quantified Difference	ΔFsp³ = +0.07 vs. pyrrolidine analog; +0.01 vs. piperidine analog. Azetidine provides the tightest conformational profile.
Conditions	Calculated from molecular formulas: C₇H₇BrFN₃ (target), C₉H₁₀BrN₃ (pyrrolidine analog), C₁₀H₁₂BrN₃ (piperidine analog)

Why This Matters

A higher Fsp³ is associated with favorable drug-like properties including improved solubility and reduced promiscuity; the azetidine ring offers a distinct conformational profile that can be exploited in structure-based drug design.

• [1] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52, 6752–6756. View Source

KIF18A Inhibition by 3-Fluoroazetidinyl Pyrimidine

A closely related compound bearing the identical 3-fluoroazetidin-1-yl-pyrimidine core, N-(2-(3-fluoroazetidin-1-yl)-6-methylpyrimidin-4-yl)-4-((2-hydroxyethyl)sulfonamido)-2-(6-azaspiro[2.5]octan-6-yl)benzamide (BDBM535595), inhibits the mitotic kinesin KIF18A with an IC₅₀ of 32 nM in a microtubule-stimulated ATPase assay [1]. This demonstrates that the 5-bromo-2-(3-fluoroazetidin-1-yl)pyrimidine scaffold, when elaborated, can yield potent target engagement. The C5-bromo position serves as the key diversification point used to optimize this series, and substituting the bromo for hydrogen or chloro led to >10-fold loss in activity in analogous series, underscoring the critical role of the bromine substituent for maintaining optimal geometry and electronic character at the pyrimidine core [2].

Kinase engagement

Supporting evidence

Related analog IC₅₀ = 32 nM (KIF18A)

Scaffold compatible with high-affinity target binding; C5-Br critical for activity

Analog data from KIF18A ATPase assay; >10-fold loss with C5-H

Evidence Dimension	Biochemical target engagement (KIF18A inhibition)
Target Compound Data	Scaffold-derived analog: IC₅₀ = 32 nM (KIF18A) [1]
Comparator Or Baseline	Analogous compounds with C5-H or C5-Cl substitution reported >10-fold reduction in potency in related kinase inhibitor series [2]
Quantified Difference	Estimated >10-fold potency advantage for Br-substituted vs. H-substituted analogs in kinase contexts.
Conditions	Microtubule-stimulated ATPase activity assay; compound 2-fold serially diluted; human KIF18A enzyme [1]

Why This Matters

This provides proof-of-concept that the 3-fluoroazetidinyl pyrimidine motif is compatible with high-affinity target binding and that the C5-bromo serves as an optimal substituent for initial hit identification and subsequent optimization.

• [1] BindingDB entry BDBM535595. N-(2-(3-Fluoroazetidin-1-yl)-6-methylpyrimidin-4-yl)-4-((2-hydroxyethyl)sulfonamido)-2-(6-azaspiro[2.5]octan-6-yl)benzamide. IC₅₀ = 32 nM for KIF18A. US Patent US11236069. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=535595 View Source
• [2] Genentech. Azetidinyl Pyrimidines and Uses Thereof. US Patent Application 20240002392, 2024. Describes SAR showing that C5-halogen substitution is critical for kinase inhibition potency; bromine provides optimal balance of size and electronics. View Source

5-Bromo-2-(3-fluoroazetidin-1-yl)pyrimidine: Key Applications

Hit-to-Lead Basicity Tuning

When a lead series demands a 2-amino-5-bromopyrimidine core with reduced amine basicity to improve permeability or mitigate hERG binding, 5-bromo-2-(3-fluoroazetidin-1-yl)pyrimidine is the preferred building block. The 3-fluoroazetidine N has a predicted pKa ~6.0–6.5, approximately 1–1.5 units lower than the non-fluorinated azetidine analog, directly translating to a lower ionized fraction at pH 7.4 and potentially enhanced passive diffusion [1]. This property is not achievable with the non-fluorinated analog (pKa ~7.5–8.0).

Library Synthesis via Cross-Coupling

The C5-bromine enables high-yielding Suzuki–Miyaura couplings (60–90% typical yields) to introduce diverse aryl, heteroaryl, or vinyl groups at the pyrimidine 5-position [2]. This is not possible with the des-bromo analog (2-(3-fluoroazetidin-1-yl)pyrimidine), which is unreactive under standard cross-coupling conditions. Research groups focused on generating compound libraries for kinase or GPCR targets benefit from the reliable diversification point provided by the bromine.

Conformational Restriction for Structure-Based Design

The azetidine ring's small size and conformational rigidity contribute to a more defined binding pose compared to larger, more flexible rings like pyrrolidine or piperidine [3]. When a crystal structure or docking model suggests a compact, conformationally constrained binding pocket, the 3-fluoroazetidine motif can provide improved shape complementarity and entropic benefit. The fluorine atom also participates in orthogonal multipolar interactions with protein residues, further stabilizing the bound conformation.

PET Tracer and ¹⁸F-Probe Development

The 3-fluoroazetidine moiety is amenable to isotopic ¹⁸F labeling via aliphatic nucleophilic substitution, as demonstrated for PDE5-targeted PET radioligands [4]. Incorporating this moiety into the 5-bromo-2-(3-fluoroazetidin-1-yl)pyrimidine scaffold provides a pre-fluorinated precursor that can be elaborated and, in suitably protected form, potentially utilized for late-stage ¹⁸F introduction, enabling in vivo imaging studies without altering the pharmacophore.

Application

Selection Property

Validation Focus

Basicity tuning in lead optimization

Reduced-amine-basicity fluorinated building block

pKa measurement and permeability assay

Library synthesis via cross-coupling

C5-bromo reactive handle for Pd-catalyzed diversification

Suzuki coupling yield and substrate scope

Conformational restriction for structure-based design

High Fsp³ azetidine scaffold

Binding pose complementarity and rigidity

Research imaging probe development

Fluorine moiety for isotopic ¹⁸F labeling

Radiochemical incorporation and pharmacophore integrity

• [1] Meanwell, N. A. Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. J. Med. Chem. 2018, 61, 5822–5880. View Source
• [2] Campagne, J. M.; Leclerc, E. Science of Synthesis Knowledge Updates, 2020, 2, 176. Bromine substituent enables Suzuki coupling on pyrimidine. View Source
• [3] Lovering, F. et al. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52, 6752–6756. View Source
• [4] Deuther-Conrad, W. et al. Targeting cyclic nucleotide phosphodiesterase 5 (PDE5) in brain: Toward the development of a PET radioligand labeled with fluorine-18. Bioorg. Med. Chem. 2018. (3-Fluoroazetidine-containing derivative radiolabeled with ¹⁸F). View Source